benzyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate

• IUPAC Name: benzyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate
• InChI: InChI=1S/C14H13NO3/c16-14(15-9-8-13-7-4-10-17-13)18-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,15,16)/b9-8+
• InChI Key: VBOUZHOUJCXUAA-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC=CC2=CC=CO2
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N/C=C/C2=CC=CO2
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

Benzyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, also known as BNFC or benzylfuranocarbamate, is a synthetic organic compound that has a variety of applications in scientific research. It is a versatile compound that can be used in a wide range of experiments, from biochemical and physiological studies to more specialized applications such as drug discovery.

Scientific Research Applications

Synthesis of Triazole Derivatives

A study elaborated on the synthesis of new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives utilizing furan-2-carboxylic acid hydrazide. The synthesized compounds were structurally confirmed using various spectroscopic methods, signifying their potential in further scientific research applications (Cansiz, Koparır, & Demirdağ, 2004).

Aminophosphonic Esters and Acids Synthesis

Research described the creation of α-aminophosphonic esters and acids derived from furan, showcasing the versatility of furan compounds in synthesizing various derivatives with potential scientific applications (Boduszek, 1995).

Structural and Conformational Analysis

Conformational Study of Anticholinesterase Carbamates

A conformational study of carbamates derived from the furylbenzene series highlighted the influence of substituents on the orientation of aromatic and furan rings, proposing a link between the stereochemistry of these compounds and their anticholinesterase activity (Platzer, Ronzani, Lang, & Lange, 1982).

Antibacterial and Antioxidant Activities

Synthesis and Activity of 1,2,4-Triazole Derivatives

An exploration into the synthesis of 1,2,4-triazole Schiff base and amine derivatives, derived from ethyl N′-furan-2-carbonylbenzohydrazonate, revealed significant antibacterial, antiurease, and antioxidant activities, demonstrating the potential of furan derivatives in developing bioactive compounds (Sokmen et al., 2014).

Antibacterial Activity of Furo[3′,2′4,5]benzo[b]furan Derivatives

A study synthesized E-(1)-(6-benzoyl-3,5-dimethylfuro[3′,2′:4,5]benzo[b]furan-2-yl)-3-(aryl)-2-propen-1-ones and evaluated their antibacterial activity, showcasing the potential of such compounds in medicinal chemistry (Ashok, Sudershan, & Khalilullah, 2012).

Catalysis and Synthesis of Heterocycles

Catalytic Intramolecular Hydrofunctionalization

A notable study demonstrated the Au(I)-catalyzed intramolecular hydroamination of N-allenyl carbamates and the formation of oxygen heterocycles through hydroalkoxylation, indicating the role of benzyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate in facilitating complex chemical transformations (Zhang et al., 2006).